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Compound of Interest

Compound Name: Iron methoxide

Cat. No.: B13792851

Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Iron (II) Methoxide, offering procedural, step-by-step guidance to foster

a culture of safety and build trust in your operational protocols.

Personal Protective Equipment (PPE) for Iron Methoxide
When handling Iron (II) Methoxide, a comprehensive approach to personal protection is critical

to prevent exposure. The following table summarizes the recommended PPE.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles. A face shield may be

necessary for larger quantities

or when there is a risk of

splashing.

Protects against eye irritation

or serious eye damage from

dust or splashes.[1][2]

Skin Protection

Wear impervious, chemical-

resistant gloves (e.g., nitrile

rubber) and protective clothing

to prevent skin exposure.[1][2]

[3]

Prevents skin irritation from

direct contact.[2][4]

Contaminated clothing should

be removed immediately and

washed before reuse.[1][2]

Respiratory Protection

Use a suitable respirator when

high concentrations are

present, if dust is generated, or

in case of brief or low pollution.

[2][5] For higher or longer

exposure, a respiratory

protective device independent

of circulating air may be

necessary.[5]

Protects against respiratory

irritation.[4][5] Long-term

inhalation of iron dust can lead

to a benign pneumoconiosis

called siderosis.

Experimental Protocol: Safe Handling of Iron
Methoxide
This protocol outlines the key steps for the safe handling of Iron (II) Methoxide from receipt to

disposal.

Preparation and Handling Area Setup
Ventilation: Always handle Iron (II) Methoxide in a well-ventilated area.[1] A properly

operating chemical fume hood with an average face velocity of at least 100 feet per minute is

recommended.[5]
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Safety Equipment: Ensure that an eyewash station and a safety shower are in close

proximity to the workstation.[1]

Ignition Sources: Iron (II) Methoxide is a flammable solid.[4] Keep it away from heat, sparks,

open flames, and hot surfaces.[1] Use explosion-proof electrical, ventilating, and lighting

equipment.[1]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[1]

Handling Procedure
Personal Protective Equipment: Before handling, don the appropriate PPE as detailed in the

table above.

Avoid Dust Formation: Minimize the generation of dust during handling.[1][6]

Personal Hygiene: Wash hands thoroughly after handling.[1][2] Do not eat, drink, or smoke in

the handling area.[1]

Storage
Container: Keep the container tightly closed.[1][5]

Conditions: Store in a dry, cool, and well-ventilated place.[1]

Incompatibilities: Store away from strong oxidizing agents.[1]

Disposal Plan
Waste Characterization: Waste material must be disposed of in accordance with national and

local regulations. It is generally not classified as a federally regulated hazardous waste, but

local regulations may vary.[7][8]

Containerization: Leave chemicals in their original containers and do not mix with other

waste. Handle uncleaned containers as you would the product itself.
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Disposal Method: Consult a licensed waste disposal specialist for proper destruction.[2] Do

not release the material into the environment.[2]

For small quantities of metal alkoxides, a potential decomposition method involves

reacting with an alcohol (like methanol or ethanol), followed by the gradual addition of

water, neutralization with acid, and then disposal as solvent waste. However, this should

only be performed by trained personnel with approval from a chemical safety officer.

First Aid Procedures
Immediate and appropriate first aid is crucial in the event of exposure to Iron (II) Methoxide.

Exposure Route First Aid Instructions

Eye Contact

Immediately rinse the eyes with plenty of water

for at least 15 minutes, also under the eyelids.

[1] Remove contact lenses if present and easy

to do.[1] Continue rinsing and seek medical

attention if irritation persists.[1]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes.[1] If skin irritation

occurs or persists, get medical advice/attention.

[1]

Inhalation

Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing.[1] If

the person is not breathing, give artificial

respiration.[1] Call a poison center or doctor if

you feel unwell.[1]

Ingestion

Rinse the mouth with water and then drink

plenty of water.[1] Call a poison center or doctor

if you feel unwell.[1]

Visualizing the Safe Handling Workflow
To further clarify the operational steps for safely handling Iron (II) Methoxide, the following

diagram illustrates the logical flow from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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